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Compound of Interest

Compound Name:

4,4,5,5-Tetramethyl-2-(4-

phenoxyphenyl)-1,3,2-

dioxaborolane

Cat. No.: B1318694 Get Quote

An In-Depth Technical Guide to the Commercial Sourcing of 4-Phenoxyphenylboronic Acid

Pinacol Ester for Advanced Research and Development

Authored by a Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive framework for identifying, evaluating, and utilizing commercial sources of 4-

phenoxyphenylboronic acid pinacol ester (CAS No. 269410-26-6). Beyond a simple list of

suppliers, this document delves into the critical aspects of quality control, analytical data

interpretation, and practical application that are paramount for achieving reproducible, high-

fidelity results in medicinal chemistry and materials science.

Introduction: The Strategic Importance of 4-
Phenoxyphenylboronic Acid Pinacol Ester
4-Phenoxyphenylboronic acid pinacol ester is a key building block in modern organic synthesis,

prized for its role in constructing complex molecular architectures.[1] Its structure, featuring a

phenoxyphenyl scaffold coupled with a versatile boronic acid pinacol ester, makes it an ideal

reagent for Suzuki-Miyaura cross-coupling reactions.[2][3] This palladium-catalyzed carbon-

carbon bond-forming reaction is a cornerstone of pharmaceutical development, enabling the
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efficient synthesis of biaryl and heteroaryl structures that are prevalent in many active

pharmaceutical ingredients (APIs).[1][4]

The pinacol ester form offers enhanced stability and handling characteristics compared to the

corresponding free boronic acid, mitigating issues of dehydration and trimerization. However, it

is not without its own set of challenges, primarily its susceptibility to hydrolysis, which

necessitates rigorous quality control and specific analytical methods.[3][5]

Molecular Structure and Properties:

Chemical Formula: C₁₈H₂₁BO₃[6]

Molecular Weight: 296.17 g/mol [7]

Synonyms: 4,4,5,5-Tetramethyl-2-(4-phenoxyphenyl)-1,3,2-dioxaborolane, Phenyl 4-

(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ether[6][7]

Commercial Supplier Landscape and Evaluation
The selection of a commercial supplier is a critical decision that directly impacts experimental

outcomes, timelines, and the integrity of research data. A tiered approach to supplier evaluation

is recommended, beginning with broad availability and narrowing down to suppliers who can

provide the necessary quality assurance for your specific application.

Identifying Potential Suppliers
A number of chemical suppliers list 4-phenoxyphenylboronic acid pinacol ester in their

catalogs. These range from large, multinational corporations to smaller, specialized companies.

The following table summarizes a selection of known suppliers.
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Supplier CAS Number Purity (Typical) Notes

Sigma-Aldrich (Merck) 269410-26-6 ≥97%

Offers various grades

and quantities suitable

for research and

development.

Oakwood Chemical 269410-26-6 97%

Provides a range of

organic building

blocks for synthesis.

[6]

Boron Molecular 269410-26-6 97%

Specializes in boronic

acids and their

derivatives.[7]

AK Scientific 269410-26-6 Not specified

Listed as a supplier on

chemical marketplace

platforms.[8]

Thermo Scientific

Chemicals
269410-26-6 97%

Formerly part of the

Acros Organics

portfolio.[9]

ChemicalBook

Aggregators
269410-26-6 Varies (98-100%)

Lists multiple, often

international,

manufacturers with

varying price points

and stated purities.[8]

Note: This table is not exhaustive and is intended for illustrative purposes. Availability and

specifications are subject to change.

A Workflow for Supplier Qualification
A systematic approach is essential to vet suppliers and ensure the material meets the stringent

requirements of drug development. The following workflow diagram illustrates a robust

qualification process.
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Supplier & Quality Evaluation Workflow

Identify Potential Suppliers
(e.g., Sigma-Aldrich, Oakwood)

Request Lot-Specific Documentation
- Certificate of Analysis (CoA)

- SDS

Analyze CoA Data
- Purity (HPLC, NMR)
- Identity (NMR, MS)

- Residual Solvents (GC)
- Water Content (Karl Fischer)

Assess Hydrolysis Risk
- Check for Boronic Acid Impurity

- Review Analytical Method

Meets Research
Criteria?

Procure Small-Scale Sample
for In-House Validation

Yes

Reject Supplier or Lot
Request New Lot/Supplier

No
Perform QC Testing

- Confirm Identity & Purity
- Test in Model Reaction

Validation
Successful?

Approve Supplier for
Project-Scale Procurement

Yes No
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Suzuki-Miyaura Coupling Workflow

1. Preparation

2. Reaction Setup (under Inert Gas)

3. Work-up & Purification

4. Analysis

Dry Glassware
(Oven or Flame-Dry)

Add Reagents to Flask:
- Aryl Halide (1.0 eq)

- Boronic Ester (1.1-1.5 eq)
- Pd Catalyst (e.g., Pd(PPh₃)₄)
- Base (e.g., K₂CO₃, Cs₂CO₃)

Degas Solvents
(e.g., Sparge with Argon)

Add Degassed Solvent(s)
(e.g., Toluene/Water, Dioxane)

Heat Reaction Mixture
(e.g., 80-110 °C) with Stirring

Monitor Reaction Progress
(TLC, LC-MS)

Cool to Room Temp
Quench Reaction

Perform Liquid-Liquid Extraction
(e.g., EtOAc/Water)

Dry Organic Layer (e.g., Na₂SO₄)
& Concentrate

Purify Crude Product
(Column Chromatography)

Characterize Final Product
(NMR, MS, HPLC)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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